Cas no 1026133-62-9 (1-(4-Aminophenyl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 1-(4-Aminophenyl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 1026133-62-9
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• CID: 4568525
• PubChem ID: 75355747
• Update Time: 2023-11-22

1-(4-Aminophenyl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [1-(4-aminophenyl)-1H-1,2,3-triazol-4-yl]methanol
• (1-(4-Aminophenyl)-1H-1,2,3-triazol-4-yl)methanol
• [1-(4-aminophenyl)triazol-4-yl]methanol
• BRB13362
• A927661
• Z1650168314
• 1-(4-Aminophenyl)-1H-1,2,3-triazol-4-ylmethanol

• Inchi： 1S/C9H10N4O/c10-7-1-3-9(4-2-7)13-5-8(6-14)11-12-13/h1-5,14H,6,10H2
• InChI Key： XZKSEAXZAGUKNI-UHFFFAOYSA-N
• SMILES： OCC1=CN(C2C=CC(=CC=2)N)N=N1

Computed Properties

• Exact Mass: 190.085461g/mol
• Monoisotopic Mass: 190.085461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 190.2g/mol
• XLogP3: -0.2
• Topological Polar Surface Area: 77